Cas no 329943-64-8 (Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide)

Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide structure
329943-64-8 structure
Product Name:Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide
CAS No:329943-64-8
MF:C10H12N2O4S
MW:256.278281211853
CID:1454917
PubChem ID:11459518
Update Time:2025-04-20

Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide
    • 4-(4-nitrophenyl)thiomorpholine 1,1-dioxide
    • 4-(4-nitro-phenyl)-thiomorpholine 1,1-dioxide
    • 329943-64-8
    • AKOS015962636
    • SCHEMBL1646265
    • WRUOROFTYVWDOL-UHFFFAOYSA-N
    • Inchi: 1S/C10H12N2O4S/c13-12(14)10-3-1-9(2-4-10)11-5-7-17(15,16)8-6-11/h1-4H,5-8H2
    • InChI Key: WRUOROFTYVWDOL-UHFFFAOYSA-N
    • SMILES: S1(CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)(=O)=O

Computed Properties

  • Exact Mass: 256.05200
  • Monoisotopic Mass: 256.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.58000
  • LogP: 2.49860
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm